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Compound of Interest

2-Mesitylenesulfonic acid
Compound Name: _
dihydrate

cat. No.: B3022532

This guide provides a comprehensive technical overview of 2-Mesitylenesulfonic acid
dihydrate, a versatile and potent organocatalyst. Intended for researchers, scientists, and
professionals in drug development and organic synthesis, this document delves into the
compound's core properties, synthesis, applications, and safety protocols, underpinned by
scientific literature and field-proven insights.

Introduction: A Powerful and Sterically Hindered
Catalyst

2-Mesitylenesulfonic acid dihydrate, also known as 2,4,6-trimethylbenzenesulfonic acid
dihydrate, is a strong organic acid that has carved a niche for itself in the realm of organic
synthesis. Its efficacy as a proton donor is amplified by the presence of three methyl groups on
the benzene ring. These methyl groups provide significant steric hindrance around the sulfonic
acid moiety, a feature that can be judiciously exploited to influence the regioselectivity and
stereoselectivity of certain reactions. This guide will explore the nuances of this catalyst,
offering a blend of theoretical understanding and practical application.

Core Properties and Identification

A thorough understanding of the physicochemical properties of a reagent is paramount for its
effective and safe use in a laboratory setting.
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Chemical Structure and CAS Number

The molecular structure of 2-Mesitylenesulfonic acid dihydrate consists of a benzene ring
substituted with a sulfonic acid group and three methyl groups at positions 2, 4, and 6. The
"dihydrate" designation indicates the presence of two water molecules of crystallization.

Chemical Structure:
Caption: Molecular Structure of 2-Mesitylenesulfonic Acid.

The Chemical Abstracts Service (CAS) number for the dihydrate form is 835617-36-2.[1] It is
crucial to distinguish this from the CAS number for the anhydrous form, which is 3453-83-6.

Physicochemical Data

A summary of the key physicochemical properties is presented in the table below for quick

reference.
Property Value Reference
Molecular Formula CoH1203S - 2H20 [1112]
Molecular Weight 236.29 g/mol [1]
Appearance White to off-white crystalline 2]
solid

Melting Point 74-78 °C [1]
Solubility Soluble in water [2]

pKa Strongly acidic [3]

Synthesis of 2-Mesitylenesulfonic Acid Dihydrate

The synthesis of 2-Mesitylenesulfonic acid typically involves the sulfonation of mesitylene
(1,3,5-trimethylbenzene). While detailed protocols for the dihydrate are not abundantly
available in peer-reviewed literature, a general and reliable method can be adapted from
standard organic synthesis procedures.
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Reaction Principle

The underlying principle is an electrophilic aromatic substitution reaction. Concentrated sulfuric
acid or oleum acts as the sulfonating agent, introducing the -SOsH group onto the aromatic ring
of mesitylene.
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Caption: General synthesis scheme for 2-Mesitylenesulfonic acid.

Experimental Protocol (lllustrative)

This protocol is an illustrative procedure based on established sulfonation methods.[4] Caution:
This reaction should be performed in a well-ventilated fume hood with appropriate personal
protective equipment.

Materials:

Mesitylene

Concentrated sulfuric acid (98%)

e ICce

Saturated sodium chloride solution

Dichloromethane

Procedure:

 In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, cool
mesitylene in an ice bath.
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» Slowly add concentrated sulfuric acid dropwise to the stirred mesitylene, maintaining the
temperature below 10 °C.

 After the addition is complete, allow the reaction mixture to stir at room temperature for
several hours until the reaction is complete (monitoring by TLC is recommended).

o Carefully pour the reaction mixture over crushed ice with stirring.
e The product, 2-Mesitylenesulfonic acid, will precipitate out of the solution.

« |solate the solid product by vacuum filtration and wash it with a cold, saturated sodium
chloride solution to remove excess sulfuric acid.

e The crude product can be recrystallized from a minimal amount of hot water to yield the
dihydrate form.

e Dry the purified crystals under vacuum.

Spectroscopic Characterization

Spectroscopic data is essential for confirming the identity and purity of the synthesized
compound. While specific spectra for the dihydrate are not readily available, data for the
anhydrous form can be used as a close reference.

Note: The following are representative spectral data for the closely related anhydrous 2,4,6-
trimethylbenzenesulfonic acid. The dihydrate form would be expected to show a broad O-H
stretch in the IR spectrum due to the water of crystallization.

e 1H NMR Spectrum (Reference for Anhydrous Form): The proton NMR spectrum would be

expected to show singlets for the aromatic protons and the methyl groups. The acidic proton

of the sulfonic acid group may be a broad singlet or may exchange with solvent protons.

e FTIR Spectrum (Reference for Anhydrous Form): Key characteristic peaks would include
strong S=0 stretching vibrations around 1350 and 1170 cm~?, and C-S stretching around
1030 cm~1. The O-H stretch of the sulfonic acid would appear as a broad band.
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Applications in Organic Synthesis: A Versatile Acid
Catalyst

2-Mesitylenesulfonic acid dihydrate serves as an excellent Brgnsted acid catalyst in a
variety of organic transformations. Its steric bulk can offer unique selectivity compared to less
hindered acids like p-toluenesulfonic acid or sulfuric acid.

Esterification Reactions

One of the most common applications is in Fischer esterification reactions. The acid protonates
the carbonyl oxygen of the carboxylic acid, activating it towards nucleophilic attack by the
alcohol.[5][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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